Cas no 1806847-03-9 (2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1806847-03-9
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4871307
• Update Time: 2025-06-09

2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H5ClF5NO2/c10-7-3(2-6(17)18)4(8(11)12)1-5(16-7)9(13,14)15/h1,8H,2H2,(H,17,18)
• InChI Key： JHEXTMCQYLZWOW-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)O)C(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid

Professional Introduction to 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic Acid (CAS No. 1806847-03-9)

2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid, with the CAS number 1806847-03-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine atoms and a chlorine substituent makes it a particularly intriguing molecule for synthetic chemists and biologists alike.

The structural features of 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid contribute to its unique chemical properties and potential biological activities. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This makes the compound a valuable intermediate in the synthesis of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing new compounds with enhanced efficacy and reduced side effects. The pyridine scaffold is widely recognized for its versatility in medicinal chemistry, serving as a core structure in numerous approved drugs. The specific substitution pattern of 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid positions it as a promising candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. The fluorinated aromatic system in 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid suggests that it may interact effectively with the ATP-binding pockets of these enzymes, thereby inhibiting their activity.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate enzyme selectivity and improve pharmacokinetic properties. For instance, researchers have demonstrated that trifluoromethyl groups can increase the lipophilicity of molecules, enhancing their ability to cross biological membranes. Similarly, difluoromethyl groups have been shown to improve metabolic stability by resisting oxidative degradation.

The acetic acid moiety at the 3-position of the pyridine ring in 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid also contributes to its potential biological activity. Acetic acid derivatives are well-known for their role as signaling molecules and have been incorporated into various drug candidates to enhance bioavailability and target specificity. This functional group may facilitate interactions with biological targets or serve as a handle for further chemical modifications.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Fluorinated pyridines are frequently used in the development of pesticides and herbicides due to their stability and efficacy. The unique combination of substituents in 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid may confer properties that make it an excellent candidate for next-generation crop protection agents.

The synthesis of such complex molecules requires careful planning and expertise in organic chemistry. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently. The presence of multiple fluorine atoms necessitates specialized techniques to ensure high yields and purity.

Ongoing research continues to uncover new applications for fluorinated pyridines like 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid. For example, recent studies have explored their use in materials science, where they can serve as building blocks for advanced polymers with unique properties. These materials may find applications in electronics, coatings, or even aerospace.

The future prospects for this compound are bright, with ongoing investigations aimed at expanding its utility across multiple domains. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully realize its potential. As our understanding of molecular interactions grows, so too does the likelihood that compounds like 2-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid will play pivotal roles in addressing some of humanity's most pressing challenges.